Cas no 2411302-34-4 (N-[3-(3-fluorophenyl)cyclopentyl]oxirane-2-carboxamide)

• Product Name: N-[3-(3-fluorophenyl)cyclopentyl]oxirane-2-carboxamide
• CAS No: 2411302-34-4
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• CID: 5974844
• PubChem ID: 165767582
• Update Time: 2025-10-29

N-[3-(3-fluorophenyl)cyclopentyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411302-34-4
• Z3687636331
• N-[3-(3-fluorophenyl)cyclopentyl]oxirane-2-carboxamide
• EN300-7560602

• Inchi： 1S/C14H16FNO2/c15-11-3-1-2-9(6-11)10-4-5-12(7-10)16-14(17)13-8-18-13/h1-3,6,10,12-13H,4-5,7-8H2,(H,16,17)
• InChI Key： SQNMDCNOCDDEGT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CCC(C1)NC(C1CO1)=O

Computed Properties

• Exact Mass: 249.11650692g/mol
• Monoisotopic Mass: 249.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[3-(3-fluorophenyl)cyclopentyl]oxirane-2-carboxamide

N-[3-(3-Fluorophenyl)cyclopentyl]oxirane-2-carboxamide: A Comprehensive Overview

N-[3-(3-Fluorophenyl)cyclopentyl]oxirane-2-carboxamide, identified by the CAS number 2411302-34-4, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a cyclopentyl group substituted with a 3-fluorophenyl moiety, which is further connected to an oxirane ring through a carboxamide linkage. This combination of functional groups imparts the compound with distinctive chemical and physical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of the fluorine atom in the 3-fluorophenyl group enhances the compound's lipophilicity and stability, making it a promising candidate for bioactive agents. Moreover, the cyclopentyl ring contributes to the molecule's rigidity, which can be advantageous in modulating pharmacokinetic properties. The oxirane (epoxide) ring, known for its reactivity, adds another layer of complexity to the compound's behavior under different chemical conditions.

The synthesis of N-[3-(3-Fluorophenyl)cyclopentyl]oxirane-2-carboxamide involves a multi-step process that typically includes nucleophilic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for advanced characterization techniques such as NMR and mass spectrometry. These analyses have provided insights into the compound's stereochemistry and conformational preferences, which are critical for understanding its reactivity and potential applications.

In terms of applications, this compound has shown potential in catalysis. The epoxide group can act as a nucleophilic site, making it suitable for use in organocatalytic reactions. Additionally, its structure lends itself well to polymerization studies, where it can serve as a building block for creating novel materials with tailored properties. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthetic routes, emphasizing its role in sustainable chemical processes.

From a pharmacological perspective, N-[3-(3-Fluorophenyl)cyclopentyl]oxirane-2-carboxamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies suggest that the compound exhibits moderate inhibitory activity against certain enzymes associated with inflammation. While further research is needed to validate these findings, they underscore the compound's potential as a lead molecule in drug development.

The study of this compound also extends into computational chemistry. Advanced molecular modeling techniques have been employed to predict its interaction with biological targets, providing valuable insights into its binding affinity and selectivity. These computational studies complement experimental work and accelerate the discovery process by identifying promising candidates for further investigation.

In conclusion, N-[3-(3-Fluorophenyl)cyclopentyl]oxirane-2-carboxamide (CAS No. 2411302-34-4) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable subject for ongoing research efforts aimed at unlocking its full potential in chemistry and beyond.